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Compound of Interest

Compound Name: 1H-azirine

For Researchers, Scientists, and Drug Development Professionals

Introduction

1H-Azirines are highly reactive, antiaromatic three-membered nitrogen-containing
heterocycles.[1][2] Due to their inherent instability, they typically exist as transient intermediates
in chemical reactions rather than as isolable compounds.[1][3][4] In the realm of
photochemistry, 1H-azirines, and their more stable tautomers, 2H-azirines, play a pivotal role
as precursors to nitrile ylides, which are versatile 1,3-dipoles.[5][6][7] The photochemical
generation of these species opens up a wide array of synthetic possibilities for the construction
of complex nitrogen-containing molecules, which are of significant interest in medicinal
chemistry and drug development.

This document provides an overview of the key photochemical reactions involving 1H-azirines,
with a focus on their generation from 1,2,3-triazoles and the subsequent formation of nitrile
ylides from 2H-azirines. Detailed experimental protocols and quantitative data are presented to
aid researchers in the practical application of these powerful photochemical methods.

Key Photochemical Reactions Involving Azirines
Formation of 1H-Azirine from Photolysis of 1-Aryl-1,2,3-
Triazoles

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b085484?utm_src=pdf-interest
https://www.benchchem.com/product/b085484?utm_src=pdf-body
https://www.researchgate.net/figure/Nitrile-ylides-can-be-generated-by-irradiation-of-2H-azirines-and-react-with-electron_fig8_292677510
https://www.mdpi.com/2304-6732/10/4/409
https://www.researchgate.net/figure/Nitrile-ylides-can-be-generated-by-irradiation-of-2H-azirines-and-react-with-electron_fig8_292677510
https://www.researchgate.net/figure/Photolysis-of-the-N-aryl-1-2-3-triazoles_fig13_341496304
https://www.researchgate.net/publication/372076619_Luminescence_and_Stability_of_145-Triaryl-123-Triazoles
https://www.benchchem.com/product/b085484?utm_src=pdf-body
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-019-00030
https://pmc.ncbi.nlm.nih.gov/articles/PMC6274470/
https://www.researchgate.net/figure/The-photochemical-transformation-of-triphenyl-2H-azirine-into-the-corresponding-nitrile_fig2_233604214
https://www.benchchem.com/product/b085484?utm_src=pdf-body
https://www.benchchem.com/product/b085484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The photolysis of 1-aryl-1,2,3-triazoles is a key method for generating a carbene intermediate,
which can then rearrange to form a transient 1H-azirine. This intermediate is typically not
detected directly but is inferred from the formation of "rearranged" indole products.[5][8][9] The
reaction proceeds via the extrusion of molecular nitrogen upon UV irradiation.

The overall transformation is the conversion of a 1-aryl-1,2,3-triazole to an indole, with the
intermediacy of a 1H-azirine accounting for the observed product distribution, particularly when
electron-withdrawing groups are present on the triazole ring.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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